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Compound of Interest

Compound Name: Octa-1,7-diene-1,8-dione

Cat. No.: B15413025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of Octa-1,7-diene. It includes tabulated data on its solubility in various solvents and
key physical parameters such as melting point, boiling point, and density. Detailed, generalized
experimental protocols for the determination of these properties are provided to assist in
laboratory settings. Furthermore, a logical workflow for the industrial synthesis and purification
of Octa-1,7-diene, derived from established patent literature, is presented visually using a
Graphviz diagram. This document serves as a critical resource for professionals engaged in
chemical research and development.

Physicochemical Properties of Octa-1,7-diene

Octa-1,7-diene is a colorless liquid with a distinct odor.[1] It is an important intermediate in
organic synthesis, particularly in the production of polymers and as a crosslinking agent.[1]

Physical Properties

The key physical properties of Octa-1,7-diene are summarized in the table below. These values
are essential for its handling, storage, and application in various chemical processes.
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Property Value Source
Molecular Formula CsHaa [2]
Molecular Weight 110.2 g/mol [2]
Melting Point -70 °C [2]
Boiling Point 114-121 °C [2]
Density 0.746 g/mL at 25 °C [2]
Refractive Index n20/D 1.422 [2]
Flash Point 10 °C (closed cup)

Autoignition Temperature 230 °C [2]

Solubility Data

The solubility of Octa-1,7-diene in various solvents is a critical parameter for its use in reactions
and purification processes.

Solvent Solubility Source
Water Slightly miscible (0.08 g/L) [2]
Methanol Miscible [2]
Cyclohexane Miscible [2]

Experimental Protocols

The following sections detail generalized experimental procedures for determining the key
physical properties of organic compounds like Octa-1,7-diene.

Determination of Melting Point (Capillary Method)

This method is suitable for determining the melting point of solid organic compounds. For a
low-melting substance like Octa-1,7-diene, this protocol would be applicable if it were solidified

at a low temperature.
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Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of the organic solid

Mortar and pestle (if sample is not a fine powder)
Procedure:

o Ensure the sample is dry and finely powdered. If necessary, grind the sample gently in a
mortar and pestle.

» Load the capillary tube by pressing the open end into the sample, trapping a small amount of
the powder.

o Tap the sealed end of the capillary tube on a hard surface to pack the sample into the
bottom. The packed sample height should be 2-3 mm.

o Place the loaded capillary tube into the heating block of the melting point apparatus.
o Set the apparatus to heat at a rapid rate initially to approach the expected melting point.

e When the temperature is about 15-20 °C below the expected melting point, reduce the
heating rate to 1-2 °C per minute to ensure thermal equilibrium.

e Observe the sample through the magnifying lens.

e Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

e Record the temperature at which the last solid crystal melts (the end of the melting range).

Determination of Boiling Point (Microscale Method)

This method is suitable for determining the boiling point of a small volume of a liquid organic
compound.
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Materials:

Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Liquid sample

Procedure:

Fill the small test tube with the liquid sample to a depth of about 1-2 cm.
» Place the capillary tube, sealed end up, into the liquid in the test tube.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

o Clamp the thermometer so that the apparatus is suspended in the heating bath (Thiele tube
or oil bath). The heat-transfer liquid in the bath should be above the level of the sample in the
test tube.

e Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube.

o Continue gentle heating until a steady and rapid stream of bubbles is observed.
e Turn off the heat and allow the bath to cool slowly.

o Observe the capillary tube. The boiling point is the temperature at which the bubbling stops
and the liquid just begins to enter the capillary tube.

Determination of Solubility

This procedure outlines a qualitative method to determine the solubility of an organic
compound in various solvents.
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Materials:

Small test tubes

Stirring rod

Sample of the organic compound

A selection of solvents (e.g., water, methanol, cyclohexane)

Procedure:

Place approximately 0.1 g (if solid) or 0.2 mL (if liquid) of the organic compound into a small
test tube.

e Add 3 mL of the chosen solvent to the test tube.
 Stir the mixture vigorously with a stirring rod for about one minute.

e Observe the mixture. If the compound completely dissolves, it is considered soluble. If it
remains as a separate phase or a significant amount of solid is present, it is considered
insoluble. If some, but not all, of the compound dissolves, it can be classified as partially
soluble.

o Repeat the procedure for each solvent to be tested.

Synthesis and Purification Workflow

Octa-1,7-diene can be synthesized on an industrial scale via the metathesis of cyclohexene
with ethylene.[3] The following diagram illustrates a continuous process for its production and
subsequent purification.[3]
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Continuous synthesis and purification of Octa-1,7-diene.

Biological Activity

Currently, there is limited specific information available in peer-reviewed literature detailing the

involvement of Octa-1,7-diene in defined biological signaling pathways. Its primary applications
and research focus are in the realm of polymer chemistry and organic synthesis.[1][4] General

toxicity studies indicate that it can be irritating to the eyes, skin, and respiratory tract.[1]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15413025?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Octadiene
https://en.wikipedia.org/wiki/1,7-Octadiene
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Octadiene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15413025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide has summarized the essential physicochemical properties of Octa-1,7-
diene, provided standardized protocols for their determination, and outlined a representative
industrial synthesis and purification workflow. The compiled data and methodologies are
intended to support researchers and professionals in the effective and safe utilization of this
versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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